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Compound of Interest

Compound Name: 3-Ethyl-3-methylhexane

Cat. No.: B13421731

An In-Depth Technical Guide to 3-Ethyl-3-methylhexane (CAS: 3074-76-8)

Abstract

This technical guide provides a comprehensive overview of 3-Ethyl-3-methylhexane (CAS
Number: 3074-76-8), a branched-chain alkane. The document delineates its fundamental
chemical and physical properties, spectroscopic signature, synthesis methodologies, and
principal applications. Furthermore, it addresses critical safety and handling protocols essential
for laboratory and industrial settings. This guide is intended for researchers, chemists, and
professionals in the fields of drug development, petrochemistry, and analytical sciences who
require a detailed understanding of this compound for use as a reference standard or as a
subject of study in hydrocarbon chemistry.

Chemical Identity and Molecular Structure

3-Ethyl-3-methylhexane is a saturated hydrocarbon with the molecular formula CoHz20.[1][2][3]
[4] According to IUPAC nomenclature, the name designates a six-carbon (hexane) backbone,
with both an ethyl (-CH2CHs) and a methyl (-CHs) group attached to the third carbon atom.[5][6]
This substitution pattern results in a tertiary carbon at the C3 position, contributing to the
molecule's branched nature. The structure lacks a chiral center as the third carbon is not
bonded to four distinct groups.[5]

Key Identifiers:
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e |[UPAC Name: 3-Ethyl-3-methylhexane[7]

e Synonyms: 3-Methyl-3-ethylhexane[1][4]

« CAS Number: 3074-76-8[2][3][4][8]

e Molecular Formula: CaHz20[1][2][3][4]

e Molecular Weight: 128.26 g/mol [4][5][7]

e SMILES: CCCC(C)(CC)CCI[1][71[9]

« InChl Key: CYWROHZCELEGSE-UHFFFAOY SA-N[3][4][5][8]
Caption: Molecular structure of 3-Ethyl-3-methylhexane.

Physicochemical Properties

3-Ethyl-3-methylhexane is a colorless liquid under standard conditions.[1] Its branched
structure influences its physical properties; for instance, it has a higher boiling point than
straight-chain alkanes of a similar molecular weight due to reduced surface area for
intermolecular interactions.[1] As a nonpolar alkane, it is insoluble in water but soluble in
various organic solvents.[1]
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Property Value Source(s)
Molecular Weight 128.26 g/mol [4151[7]
Boiling Point 140.7 °C at 760 mmHg [2][8]
Melting Point -112.99 °C [2]

Density 0.724 g/cm? [2][8]
Refractive Index 1.4120 [2]

Vapor Pressure 7.56 mmHg at 25 °C [2]

Flash Point 29.2 °C [2][8]

logP (Octanol/Water) 4.7 (XLogP3) [2][7119]
Water Solubility Insoluble [1]

Spectroscopic Profile

Spectroscopic data is crucial for the unambiguous identification and characterization of 3-
Ethyl-3-methylhexane.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 3-Ethyl-3-methylhexane is available through the
NIST Chemistry WebBook.[4][10][11] The fragmentation pattern is characteristic of branched
alkanes, typically showing significant peaks resulting from the loss of alkyl fragments. The
molecular ion peak (m/z = 128) may be of low intensity, as is common for highly branched
alkanes.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethyl-3-methylhexane in the vapor phase is characterized by
absorptions typical of alkanes.[7] Key features include:

e C-H stretching vibrations just below 3000 cm~1
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e C-H bending vibrations for methyl (-CHs) and methylene (-CHz) groups around 1465 cm~1
and 1375 cm™1,

Synthesis and Reactivity

The synthesis of 3-Ethyl-3-methylhexane can be achieved through established organometallic
reactions. A common and effective method involves the Grignard reaction.

Grignard Synthesis Protocol

This protocol describes the synthesis of 3-Ethyl-3-methylhexane from 3-ethyl-3-chlorohexane
and methylmagnesium bromide.[2]

Step 1: Preparation of Grignard Reagent (Methylmagnesium Bromide)

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a
nitrogen inlet, add magnesium turnings.

e Add a small crystal of iodine to initiate the reaction.

o Slowly add a solution of methyl bromide in anhydrous diethyl ether via the dropping funnel.
The reaction is exothermic and should be controlled by the rate of addition.

e Once the magnesium is consumed, the gray solution of methylmagnesium bromide is ready
for the next step.

Step 2: Coupling Reaction
e Cool the Grignard reagent in an ice bath.

e Slowly add a solution of 3-ethyl-3-chlorohexane in anhydrous diethyl ether to the stirred
Grignard reagent.

 After the addition is complete, allow the mixture to warm to room temperature and then reflux
for 1-2 hours to ensure the reaction goes to completion.

Step 3: Workup and Purification
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e Cool the reaction mixture and slowly quench by adding a saturated aqueous solution of
ammonium chloride.

o Separate the organic layer. Extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent by rotary evaporation.

e The crude product can be purified by fractional distillation to yield pure 3-Ethyl-3-
methylhexane.

Step 1: Grignard Reagent Formation

||||||||
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Caption: Grignard synthesis workflow for 3-Ethyl-3-methylhexane.

Applications in Research and Industry

The primary application of 3-Ethyl-3-methylhexane is as a high-purity reference standard in
analytical chemistry, particularly in gas chromatography (GC).[1][9] Its well-defined retention
time on various GC columns makes it a valuable component in complex hydrocarbon mixtures
for calibration and identification purposes, such as in the petrochemical industry.[9] It is also
utilized in fundamental studies of hydrocarbon behavior, including combustion and fuel
properties.[1]

Safety and Handling
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3-Ethyl-3-methylhexane is classified as a hazardous substance and requires careful handling.

e Physical Hazards: It is a highly flammable liquid and vapor (Flam. Lig. 2, H225).[12][13]
Keep away from heat, sparks, open flames, and other ignition sources.[12][14]

e Health Hazards:

o May be fatal if swallowed and enters airways (Asp. Tox. 1, H304).[12][13][14] Do NOT
induce vomiting if swallowed; immediately call a poison center or doctor.[12][14]

o Causes skin irritation (Skin Irrit. 2, H315).[12][13]
o May cause drowsiness or dizziness (STOT SE 3, H336).[12][13]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects (Aquatic Chronic 1,
H410).[12][13] Avoid release to the environment.[15]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: Wear protective clothing.

Handling: Use in a well-ventilated area or under a fume hood.[14][15]

References
LookChem. (n.d.). 3-ETHYL-3-METHYLHEXANE | 3074-76-8.

e Cheméo. (n.d.). Chemical Properties of Hexane, 3-ethyl-3-methyl- (CAS 3074-76-8).

e ScentBox. (n.d.). 3-Ethyl-3-methylhexane (CAS 3074-76-8): Odor profile, Properties, &
IFRA compliance.

e Stenutz. (n.d.). 3-ethyl-3-methylhexane.

e NIST. (n.d.). Hexane, 3-ethyl-3-methyl-. NIST Chemistry WebBook.

e PubChem. (n.d.). Hexane, 3-ethyl-3-methyl-. National Center for Biotechnology Information.

e Biosolve. (2023, January 31). Safety data sheet.

e NIST. (n.d.). Hexane, 3-ethyl-3-methyl-. NIST Chemistry WebBook.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.cpachem.com/msds?num=SB26690&dnl=sd_-_3-Methylhexane_%5BCAS_589-34-4%5D_%28SB26690%29_%28EU%29.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.tcichemicals.com/BE/en/sds/E0304_EU_6N.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.cpachem.com/msds?num=SB26690&dnl=sd_-_3-Methylhexane_%5BCAS_589-34-4%5D_%28SB26690%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/E0304_EU_6N.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.tcichemicals.com/BE/en/sds/E0304_EU_6N.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.cpachem.com/msds?num=SB26690&dnl=sd_-_3-Methylhexane_%5BCAS_589-34-4%5D_%28SB26690%29_%28EU%29.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.cpachem.com/msds?num=SB26690&dnl=sd_-_3-Methylhexane_%5BCAS_589-34-4%5D_%28SB26690%29_%28EU%29.pdf
https://www.lgcstandards.com/medias/sys_master/root/h91/h7f/11086758936606/new-SDS_DRE-C15088085_ST-WB-MSDS-2911092-1-1-1/new-SDS-DRE-C15088085-ST-WB-MSDS-2911092-1-1-1.PDF
https://www.cpachem.com/msds?num=SB26690&dnl=sd_-_3-Methylhexane_%5BCAS_589-34-4%5D_%28SB26690%29_%28EU%29.pdf
https://www.echemi.com/sds/3-ethylhexane-pid_Rock4147.html
https://www.tcichemicals.com/BE/en/sds/E0304_EU_6N.pdf
https://www.echemi.com/sds/3-ethylhexane-pid_Rock4147.html
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Meyerson, S., & Rylander, P. N. (1959). U.S. Patent No. 2,880,250. U.S. Patent and
Trademark Office.

NIST. (n.d.). Hexane, 3-ethyl-3-methyl-. NIST Chemistry WebBook.

NIST. (n.d.). Hexane, 3-ethyl-3-methyl-. NIST Chemistry WebBook.

The Organic Chemistry Tutor. (2022, May 20). How to Write the Structural Formula for 3-
Ethyl-3-methylhexane [Video]. YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3074-76-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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